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Compound of Interest

Compound Name: 4-Hydroxypyridine-3-sulfonic Acid

CAS No.: 51498-37-4

Cat. No.: B126372

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the sulfonation of 4-hydroxypyridine to

synthesize 4-hydroxypyridine-3-sulfonic acid. This compound is a critical intermediate in the

synthesis of various pharmaceuticals, notably the diuretic Torasemide.[1] The protocol herein

describes a robust method utilizing fuming sulfuric acid, complete with reaction conditions,

purification steps, and expected yield. All quantitative data is presented in a clear, tabular

format for ease of reference. A graphical representation of the experimental workflow is also

provided to facilitate a comprehensive understanding of the process.

Introduction
4-Hydroxypyridine is a heterocyclic compound of significant interest in medicinal chemistry and

organic synthesis. Its derivatization allows for the creation of a wide array of functionalized

molecules with potential therapeutic applications. The introduction of a sulfonic acid group at

the 3-position of the pyridine ring yields 4-hydroxypyridine-3-sulfonic acid, a key building

block in the production of active pharmaceutical ingredients.[1] The protocol detailed below is
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based on established synthetic methods, providing a reliable procedure for laboratory-scale

synthesis.

Chemical Reaction
Caption: Workflow for the synthesis of 4-hydroxypyridine-3-sulfonic acid.

Safety Precautions
Fuming sulfuric acid is extremely corrosive and reactive. Handle with extreme care in a well-

ventilated fume hood, wearing appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety goggles.

The reaction is highly exothermic, especially during the addition of 4-hydroxypyridine. Strict

temperature control is essential to prevent runaway reactions.

Mercury sulfate is toxic. Avoid inhalation and skin contact.

Characterization
The final product can be characterized by standard analytical techniques such as ¹H NMR, ¹³C

NMR, and mass spectrometry to confirm its identity and purity. [2]

Conclusion
The protocol described provides a comprehensive and detailed method for the successful

synthesis of 4-hydroxypyridine-3-sulfonic acid. By adhering to the specified conditions and

safety precautions, researchers can reliably produce this valuable intermediate for further

applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.innospk.com/en/?news/grok-exploring-4-hydroxypyridine-3-sulfonic-acid-properties-and-applications
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-0042-1749327
https://www.benchchem.com/product/b126372/docs#application-notes-and-protocol-for-the-sulfonation-of-4-hydroxypyridine
https://www.benchchem.com/product/b126372/docs#application-notes-and-protocol-for-the-sulfonation-of-4-hydroxypyridine
https://www.benchchem.com/product/b126372/docs#application-notes-and-protocol-for-the-sulfonation-of-4-hydroxypyridine
https://www.benchchem.com/product/b126372/docs#application-notes-and-protocol-for-the-sulfonation-of-4-hydroxypyridine
https://www.benchchem.com/product/b126372?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

